4-(azepan-1-ylsulfonyl)-N-(4,7-dimethylbenzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C22H25N3O3S2/c1-15-7-8-16(2)20-19(15)23-22(29-20)24-21(26)17-9-11-18(12-10-17)30(27,28)25-13-5-3-4-6-14-25/h7-12H,3-6,13-14H2,1-2H3,(H,23,24,26)
• InChI Key: GMQPQTYYXGPESR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)C)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCCC4
• Molecular Formula: C22H25N3O3S2
• Molecular Weight: 443.6 g/mol

Description

4-(azepan-1-ylsulfonyl)-N-(4,7-dimethylbenzo[d]thiazol-2-yl)benzamide, also known as ADX-10059, is a small molecule inhibitor that targets the calcitonin gene-related peptide (CGRP) receptor. It has been studied for its potential therapeutic use in the treatment of migraine headaches, as well as other pain conditions.

Scientific Research Applications

Synthesis and Biological Applications

• Synthesis of Aminothiazole Derivatives for Antimicrobial Use : A series of compounds, including similar structures to the query compound, were synthesized for antimicrobial applications. These compounds demonstrated potent activity against various pathogenic strains, indicating their potential use in antimicrobial treatments (Bikobo et al., 2017).

• Development of Anticancer Agents : Research on the synthesis of thieno[2,3-b]azepin-4-ones, closely related to the compound , explored their application as antineoplastic agents. While preliminary data did not indicate significant anticancer activity, this research contributes to the understanding of such compounds in cancer treatment (Koebel et al., 1975).

• Anticonvulsant Activity Study : A study synthesized benzamide derivatives, including structures similar to the query compound, for evaluation as anticonvulsants. These compounds showed promising results in this field, highlighting their potential therapeutic applications (Senthilraja & Alagarsamy, 2012).

• Synthesis for Antifungal Applications : The synthesis of benzamide derivatives with thiazole structures, similar to the queried compound, was studied for potential antifungal applications. These compounds showed effectiveness against various fungal strains, indicating their potential in antifungal treatments (Narayana et al., 2004).

Chemical Synthesis and Characterization

• Novel Synthesis Methods : Research has been conducted on developing novel methods for synthesizing compounds with structural similarities to the query compound. These methods are crucial for facilitating the production and exploration of such compounds in various applications (Uchikawa & Aono, 1994).

• Spectroscopic Characterization of Azo Compounds : A study focused on synthesizing and characterizing azo compounds with thiazol structures. The characterization included spectroscopic techniques, providing insights into the properties of these compounds (Çetişli et al., 2002).